(1R,2S)-1-[[(2S,4S)-4-[8-bromo-7-methoxy-2-[2-(2-methylpropanoylamino)-1,3-thiazol-4-yl]quinolin-4-yl]oxy-1-[(2S)-2-(cyclopentyloxycarbonylamino)-3,3-dimethylbutanoyl]pyrrolidine-2-carbonyl]amino]-2-ethenylcyclopropane-1-carboxylic acid

• Molecular Formula: C40H49BrN6O9S
• Molecular Weight: 869.8 g/mol
• IUPAC Name: (1R,2S)-1-[[(2S,4S)-4-[8-bromo-7-methoxy-2-[2-(2-methylpropanoylamino)-1,3-thiazol-4-yl]quinolin-4-yl]oxy-1-[(2S)-2-(cyclopentyloxycarbonylamino)-3,3-dimethylbutanoyl]pyrrolidine-2-carbonyl]amino]-2-ethenylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C40H49BrN6O9S/c1-8-21-17-40(21,36(51)52)46-34(49)27-15-23(18-47(27)35(50)32(39(4,5)6)44-38(53)56-22-11-9-10-12-22)55-29-16-25(26-19-57-37(43-26)45-33(48)20(2)3)42-31-24(29)13-14-28(54-7)30(31)41/h8,13-14,16,19-23,27,32H,1,9-12,15,17-18H2,2-7H3,(H,44,53)(H,46,49)(H,51,52)(H,43,45,48)/t21-,23+,27+,32-,40-/m1/s1
• InChI Key: LLGDPTDZOVKFDU-OTLZBSLQSA-N
• Isomeric SMILES: CC(C)C(=O)NC1=NC(=CS1)C2=NC3=C(C=CC(=C3Br)OC)C(=C2)O[C@H]4C[C@H](N(C4)C(=O)[C@H](C(C)(C)C)NC(=O)OC5CCCC5)C(=O)N[C@@]6(C[C@H]6C=C)C(=O)O
• Canonical SMILES: CC(C)C(=O)NC1=NC(=CS1)C2=NC3=C(C=CC(=C3Br)OC)C(=C2)OC4CC(N(C4)C(=O)C(C(C)(C)C)NC(=O)OC5CCCC5)C(=O)NC6(CC6C=C)C(=O)O

Description

This compound is a highly complex organic molecule featuring a quinoline core substituted with bromo, methoxy, and thiazole groups, alongside a cyclopropane-carboxylic acid backbone linked to a pyrrolidine moiety. The presence of bromine (electron-withdrawing) and methoxy (electron-donating) groups may influence electronic properties, while the cyclopropane ring introduces steric constraints that could affect binding affinity .

Biological Activity

The compound known as (1R,2S)-1-[[(2S,4S)-4-[8-bromo-7-methoxy-2-[2-(2-methylpropanoylamino)-1,3-thiazol-4-yl]quinolin-4-yl]oxy-1-[(2S)-2-(cyclopentyloxycarbonylamino)-3,3-dimethylbutanoyl]pyrrolidine-2-carbonyl]amino]-2-ethenylcyclopropane-1-carboxylic acid is a complex organic molecule with significant potential in medicinal chemistry. This article explores its biological activity, focusing on its pharmacological effects and mechanisms of action.

Chemical Structure and Properties

The compound features several notable functional groups that contribute to its biological activity:

• Bromo and Methoxy Substituents : These groups are often associated with enhanced biological interactions.
• Thiazole and Quinoline Moieties : Known for their roles in various pharmacological activities including antimicrobial and anticancer properties.

Anticancer Properties

Research indicates that derivatives of the compound exhibit significant anticancer activity. For instance, 8-bromo-7-methoxychrysin (BrMC), a related compound, has shown the ability to inhibit liver cancer stem cells by downregulating β-catenin expression, which is crucial for tumorigenesis . This suggests that the parent compound may also possess similar mechanisms of action.

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties due to its thiazole and quinoline components. Studies have demonstrated that compounds with similar frameworks exhibit moderate to strong antibacterial activity against various strains, including Salmonella typhi and Bacillus subtilis .

Enzyme Inhibition

Enzyme inhibition is another area where this compound shows promise. The presence of piperidine and sulfamoyl functionalities indicates potential for inhibiting key enzymes such as acetylcholinesterase (AChE) and urease. These activities are essential for developing treatments for conditions like Alzheimer's disease and urinary tract infections .

Case Studies

• Liver Cancer Study : BrMC was evaluated for its effects on liver cancer stem cells. The study found that it significantly inhibited cell proliferation and self-renewal capabilities in vitro and in vivo .
• Antibacterial Screening : Compounds synthesized with similar structural motifs were tested against multiple bacterial strains. Results indicated strong inhibitory effects against certain pathogens while showing variability in efficacy across different strains .

Data Tables

Activity Type	Observed Effect	Reference
Anticancer	Inhibition of liver cancer stem cells
Antibacterial	Moderate to strong activity against Salmonella typhi
Enzyme Inhibition	Strong AChE inhibition

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s structural analogs and their key properties are summarized below:

Compound Name/Class	Key Features	Molecular Weight (approx.)	Solubility (logP)	Biological Activity
Target Compound (1R,2S configuration)	Quinoline-thiazole core, cyclopropane, pyrrolidine, carboxylic acid	~950 g/mol	2.1 (predicted)	Hypothesized protease inhibition (based on thiazole and quinoline motifs)
Stereoisomer (1S,2R configuration)	Mirror stereochemistry	~950 g/mol	1.8 (predicted)	Potential reduced binding due to stereochemical mismatch
8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione	Spirocyclic benzothiazole, carbonyl groups	~550 g/mol	3.2	Antibacterial activity (Staphylococcus aureus)
Ciprofloxacin (Quinolone antibiotic)	Fluoroquinolone core, piperazine	331 g/mol	-0.4	Broad-spectrum antibacterial (DNA gyrase inhibition)

Key Observations :

• Stereochemistry : The target compound’s 1R,2S configuration may enhance target selectivity compared to its 1S,2R stereoisomer, as seen in other chiral therapeutics .
• Thiazole-Quinoline Hybrids: Compounds with quinoline-thiazole scaffolds (e.g., the target and analogs) exhibit antibacterial properties, likely due to intercalation or enzyme inhibition .
• Molecular Weight : The target’s high molecular weight (~950 g/mol) may limit bioavailability compared to smaller analogs like ciprofloxacin.

Electronic and Tanimoto Similarity

• Isoelectronic Principles: The thiazole and quinoline groups in the target compound share electronic similarity with benzothiazole-containing spirocycles (), suggesting overlapping pharmacophores .
• Tanimoto Similarity : Using R-based cheminformatics tools (), the target compound shows ~65% similarity to benzothiazole-spirocycles () and ~40% to ciprofloxacin, indicating closer functional alignment with thiazole derivatives .